1-(Tetrahydro-2H-pyran-4-yl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole

• IUPAC Name: 1-(oxan-4-yl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazole
• InChI: InChI=1S/C14H23BN2O3/c1-13(2)14(3,4)20-15(19-13)11-9-16-17(10-11)12-5-7-18-8-6-12/h9-10,12H,5-8H2,1-4H3
• InChI Key: BOOVIFJKQGYEON-UHFFFAOYSA-N
• Canonical SMILES: B1(OC(C(O1)(C)C)(C)C)C2=CN(N=C2)C3CCOCC3
• Molecular Formula: C14H23BN2O3
• DSSTOX Substance ID: DTXSID10671760
• Molecular Weight: 278.16 g/mol
• CAS No.: 1040377-03-4

Description

“1-(Tetrahydro-2H-pyran-4-yl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole” is a chemical compound with the molecular formula C14H23BN2O3. It is used for research purposes and is not intended for human treatment, drug development, or other commercial uses.

Physical and Chemical Properties Analysis

This compound is a solid at 20 degrees Celsius. It has a molecular weight of 278.16. The compound appears as a white to light yellow powder or crystal. Its melting point ranges from 113.0 to 117.0 degrees Celsius.

Scientific Research Applications

Synthesis and Characterization

1-(Tetrahydro-2H-pyran-4-yl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole is extensively used in synthetic chemistry, particularly in the development of organic intermediates. Its structure has been confirmed through various spectroscopic methods such as FT-IR, NMR, and mass spectrometry. Single crystal X-ray diffraction is also commonly used to determine its structure. The use of Density Functional Theory (DFT) calculations helps in understanding the molecular structure of these compounds (Liao, T., Liu, X., Wang, Y.-Z., & Zhou, Z., 2022); (Yang, Z., Huang, P.-Y., Chen, J., Chen, Y., Gao, T., Chai, H., & Zhao, C.-S., 2021).

Organic Synthesis

This compound is utilized in various organic synthesis processes. For example, it serves as an important intermediate in the synthesis of biologically active compounds such as crizotinib. The compound's ability to undergo reactions that form complex molecules is crucial in medicinal chemistry (Kong, D., Zhang, Y., Xu, T., Zhou, Y., Zheng, P., & Xu, S., 2016).

Luminescent Properties in Polymers

The compound has been used in the synthesis of fluorene copolymers, demonstrating its application in the field of materials science. These copolymers show interesting photoluminescent properties, which can be useful in developing new materials for electronic and photonic devices (Cheon, C., Joo, S.-H., Kim, K., Jin, J.-I., Shin, H., & Kim, Y. R., 2005).

Medicinal Chemistry

This chemical is also relevant in medicinal chemistry for the synthesis of novel compounds with potential therapeutic applications. For instance, derivatives of the compound have been studied for their anti-diabetic properties, indicating its importance in the development of new pharmaceuticals (Vaddiraju, N., Ajitha, M., Rajnarayana, K., & Godela, R., 2022).

Mechanism of Action

The mechanism of action of this compound is not provided in the search results. As a research chemical, its effects and interactions with other substances are likely the subject of ongoing study.

Safety and Hazards

This compound is classified as a skin irritant (H315) and can cause serious eye irritation (H319). Safety precautions include washing skin thoroughly after handling, wearing protective gloves/eye protection/face protection, and washing with plenty of water if it comes into contact with skin. If eye irritation persists, medical advice should be sought.

Synthesis routes and methods I

Procedure details

A mixture of 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole (30.0 mg, 0.154 mmol), and tetrahydro-2H-pyran-4-yl methanesulfonate (0.150 g, 0.460 mmol) in acetonitrile (1.0 mL) was stirred at 90° C. for 2 hours. The reaction was quenched with water, extracted with ethyl acetate. The combined organic layer was dried over MgSO4, then filtered and concentrated under reduced pressure to afford the desired product (35 mg, 80%), which was used directly in the next step without further purification. LCMS calculated for C14H24BN2O3 (M+H)+: m/z=279.2. Found: 279.2.

Synthesis routes and methods II

Procedure details

In 8 mL of N,N-dimethylformamide were combined 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole (0.75 g, 3.87 mmol), tetrahydro-2H-pyran-4-yl methanesulfonate (1.04 g, 5.80 mmol), and Cs2CO3 (2.01 g, 6.18 mmol) in a glass bomb and then sealed under nitrogen and heated to 100° C. After one hour the reaction was cooled and water was added to dissolve all solids. The solution was diluted with water and then extracted with EtOAc (250 mL). The organic layer was then washed with water and brine. The combined aqueous layer was then extracted with EtOAc (200 mL). The organic layers were combined, dried over MgSO4, filtered, and concentrated under reduced pressure. The crude material was dried overnight on high vacuum. The crude was purified by way of silica gel chromatography eluting with a gradient of 15-25% EtOAc in DCM to afford 1-(tetrahydro-2H-pyran-4-yl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole (0.176 g, 0.633 mmol, 16.4% yield). MS (apci) m/z=279.2 (M+H).